N-(benzo[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)-N-((tetrahydrofuran-2-yl)methyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(4-fluorophenyl)sulfonyl-N-(oxolan-2-ylmethyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C23H24FN3O4S2/c24-16-9-11-18(12-10-16)33(29,30)27-13-3-7-20(27)22(28)26(15-17-5-4-14-31-17)23-25-19-6-1-2-8-21(19)32-23/h1-2,6,8-12,17,20H,3-5,7,13-15H2
• InChI Key: HMSQVWQXRFGUCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)F)C(=O)N(CC3CCCO3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C23H24FN3O4S2
• Molecular Weight: 489.6 g/mol
• CAS No.: 1048381-90-3

Description

N-(benzo[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)-N-((tetrahydrofuran-2-yl)methyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C23H24FN3O4S2 and its molecular weight is 489.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activities

A study by Hafez et al. (2017) involved the synthesis of a novel series of compounds, including those related to the specified chemical structure, to evaluate their antitumor and antibacterial activities. Compounds showed higher activity against liver, colon, and lung cancer cell lines compared to doxorubicin, a standard antitumor drug. Some compounds also exhibited high antibacterial activity against Gram-positive and Gram-negative bacteria (Hafez, Alsalamah, & El-Gazzar, 2017).

Antiproliferative Activities

Mert et al. (2014) designed and synthesized a series of pyrazole-sulfonamide derivatives, starting from a related chemical structure, to test their in vitro antiproliferative activities against HeLa and C6 cell lines. Some compounds showed broad-spectrum antitumor activity, comparable to 5-fluorouracil and cisplatin (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).

Antimalarial and Antiviral Properties

A study by Fahim and Ismael (2021) investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives for synthesizing compounds with potential antimalarial activity. The study also explored the compounds' ADMET properties and theoretical calculations to assess their antimalarial and potential antiviral properties against SARS-CoV-2, revealing promising candidates for further investigation (Fahim & Ismael, 2021).

Metabolism and Pharmacokinetics

Research on the metabolism and pharmacokinetics of related sulfonamide compounds has provided insights into their disposition, metabolism, and elimination in humans. For instance, Renzulli et al. (2011) studied the metabolism of an orexin receptor antagonist, revealing its principal routes of metabolism and elimination, which could inform the development of related compounds (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011).